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Compound of Interest

Compound Name: Chlorocarbonyl ferrocene

CAS No.: 1293-79-4

Cat. No.: B1143332

Get Quote

Executive Summary
Ferrocenoyl chloride (FcCOCl), also known as chlorocarbonyl ferrocene, is a pivotal

electrophilic intermediate in organometallic synthesis, widely used to attach the redox-active

ferrocenyl moiety to peptides, nucleic acids, and drug candidates.

Its infrared (IR) spectroscopic profile is dominated by a distinct carbonyl (C=O) stretching

vibration.[1][2] For researchers and drug development professionals, identifying this peak is the

primary method for validating synthesis and monitoring moisture sensitivity.

The Characteristic Peak: The carbonyl stretch of ferrocenoyl chloride appears as a strong,

sharp band at 1765 cm⁻¹ [1].

This value is diagnostically significant because it is:

Higher than the precursor ferrocenecarboxylic acid (~1670–1698 cm⁻¹).

Lower than typical aromatic acid chlorides like benzoyl chloride (~1774 cm⁻¹).[3]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1143332#bc-rfq
https://www.benchchem.com/product/b1143332/docs?utm_src=pdf-body#spectroscopic-guide-characteristic-ir-carbonyl-stretch-of-ferrocenoyl-chloride
https://sites.science.oregonstate.edu/~gablek/CH535/carbonyls.htm
https://uanlch.vscht.cz/files/uzel/0052236/0003~~8wxSiDcyMDAHAA.pdf?redirected
https://chem.pg.edu.pl/documents/175230/54717567/8.%20IR.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143332?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Distinct from hydrolysis products, making it an excellent probe for purity.[3]

Spectroscopic Profile & Mechanism[3]
The 1765 cm⁻¹ Signature
The IR spectrum of ferrocenoyl chloride is governed by the interplay between the induction of

the chlorine atom and the strong electron-donating capability of the ferrocenyl group.

Inductive Effect (-I): The electronegative chlorine atom pulls electron density from the

carbonyl carbon, shortening the C=O bond and increasing the force constant. This shifts the

frequency up relative to acids or ketones.[3]

Resonance Effect (+M): The iron center in the ferrocene unit facilitates strong

-electron donation into the cyclopentadienyl (Cp) ring and subsequently to the carbonyl
group. This donation increases the single-bond character of the C=O bond, shifting the
frequency down relative to less electron-rich aromatic systems like benzene [2].

Comparative Analysis: FcCOCl vs. Alternatives
The following table contrasts the carbonyl stretch of ferrocenoyl chloride with its precursors and

analogs. This data is critical for monitoring reaction progress.[3]

Table 1: Comparative IR Carbonyl Frequencies
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Compound Functional Group (cm⁻¹) Spectral Features

Ferrocenoyl Chloride Acyl Chloride 1765 Sharp, intense singlet.

Benzoyl Chloride
Aromatic Acyl

Chloride
1774, 1733

Often a doublet (Fermi

resonance) [3].[4]

Ferrocenecarboxylic

Acid
Carboxylic Acid 1670, 1698

Broad, often split

(dimer/monomer mix)

[1].

Ferrocenyl Esters Ester ~1710
Lower frequency due

to Fc donation [4].[3]

Ferrocenyl Ketones Ketone ~1654
Conjugated ketone

shift [5].[3]

Analyst Insight: The shift from ~1680 cm⁻¹ (acid) to 1765 cm⁻¹ (chloride) is the definitive "green

light" in synthesis. If you see a peak remaining at 1680 cm⁻¹, conversion is incomplete. If a

peak appears at 1680 cm⁻¹ during storage, your sample has hydrolyzed.[3]

Experimental Protocol: Synthesis & Monitoring
Workflow: Acid to Chloride Conversion
The synthesis of ferrocenoyl chloride from ferrocenecarboxylic acid using oxalyl chloride is the

industry standard. It is preferred over thionyl chloride to avoid difficult-to-remove sulfur

impurities.[3]

Reagents:

Ferrocenecarboxylic acid (1.0 eq)

Oxalyl chloride (1.2–1.5 eq)
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Dichloromethane (DCM), anhydrous

Catalytic DMF (1-2 drops)

Step-by-Step Protocol:

Setup: Flame-dry a round-bottom flask and purge with Argon/Nitrogen. Add

ferrocenecarboxylic acid and suspend in anhydrous DCM.

Activation: Add catalytic DMF. Caution: Gas evolution will occur upon oxalyl chloride addition.

[3]

Addition: Add oxalyl chloride dropwise at 0°C. Allow to warm to room temperature and stir for

2–4 hours.

Monitoring (Critical): Take an aliquot, evaporate the solvent under nitrogen, and run an IR

spectrum.

Target: Disappearance of 1670/1698 cm⁻¹ peaks; appearance of 1765 cm⁻¹ peak.[5]

Isolation: Evaporate solvent and excess oxalyl chloride under reduced pressure. The product

is a moisture-sensitive red crystalline solid.[3][6]

Visualization: Synthesis & QC Workflow[3]
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Figure 1: Synthesis workflow emphasizing the IR monitoring decision point. The cycle between

Product and Hydrolysis highlights the reversibility upon moisture exposure.

Electronic Effects & Chemical Logic[3]
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Understanding why the peak is at 1765 cm⁻¹ aids in predicting shifts when the ferrocene ring is

further substituted.

The "Push-Pull" Mechanism
Ferrocene is an electron-rich metallocene.[3] The iron atom donates electron density into the

Cp rings (

), which then donate into the carbonyl antibonding orbitals.

Benzoyl Chloride Comparison: A phenyl ring is a weak donor.[3] Benzoyl chloride absorbs at

1774 cm⁻¹.[3][4]

Ferrocenoyl Chloride: The ferrocenyl group is a stronger donor than phenyl. This increased

donation lowers the bond order of the carbonyl slightly more than the phenyl group does,

resulting in a lower frequency (1765 cm⁻¹) [1][2].

Visualization: Electronic Influence[3]
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Figure 2: Diagram illustrating the competing electronic effects. The Resonance Donation from

the Iron/Cp system lowers the frequency relative to aliphatic chlorides, while Inductive

Withdrawal by Chlorine keeps it in the acyl chloride range.

Handling & Storage Precautions
Ferrocenoyl chloride is highly sensitive to hydrolysis.[3] Upon contact with atmospheric

moisture, it reverts to ferrocenecarboxylic acid and releases HCl gas.[3]

Self-Validating Storage Protocol:

Container: Store in a Schlenk flask or a tightly sealed vial within a desiccator.

Validation: Before using a stored batch, run a quick IR of a small "crumb" of the solid.[3]
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Pass: Clean singlet at 1765 cm⁻¹.

Fail: Appearance of broad shoulder at 1680–1700 cm⁻¹ (indicating acid formation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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